Ethyl 2-(2,6-dichlorophenyl)propanoate
Description
Ethyl 2-(2,6-dichlorophenyl)propanoate is an organic compound characterized by a propanoate ester backbone substituted at the second carbon with a 2,6-dichlorophenyl group. Its molecular formula is C₁₁H₁₂Cl₂O₂, with a molecular weight of 247.11 g/mol (calculated). The compound’s structure combines a lipophilic aromatic moiety (2,6-dichlorophenyl) with an ethyl ester group, influencing its physicochemical properties and biological activity.
Properties
Molecular Formula |
C11H12Cl2O2 |
|---|---|
Molecular Weight |
247.11 g/mol |
IUPAC Name |
ethyl 2-(2,6-dichlorophenyl)propanoate |
InChI |
InChI=1S/C11H12Cl2O2/c1-3-15-11(14)7(2)10-8(12)5-4-6-9(10)13/h4-7H,3H2,1-2H3 |
InChI Key |
OUMDBJXPIFUCKH-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(C)C1=C(C=CC=C1Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Mechanistic Insights
Fungicidal Activity
- This compound: Preliminary studies suggest moderate inhibition of fungal growth, with an EC₅₀ of 12–18 µM against Botrytis cinerea. Its activity is lower than strobilurins like pyraclostrobin (EC₅₀: 0.5–2 µM), likely due to the absence of a β-methoxyacrylate group critical for Qo site binding .
- Metabolism: Rapid hydrolysis to 2-(2,6-dichlorophenyl)propanoic acid in soil (half-life: 3–5 days) reduces persistence compared to halogenated analogs like A.1.18 (half-life: 10–15 days) .
Physicochemical Properties
- LogP: this compound has a calculated logP of 3.8, indicating moderate lipophilicity. This is lower than A.1.18 (logP: 4.5) but higher than 2-6DCZ (logP: 2.1), reflecting the influence of ester vs. carbonyl groups .
- Water Solubility : <10 mg/L at 20°C, similar to other dichlorophenyl esters. Poor solubility limits foliar absorption but enhances rainfastness .
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